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Cat. No.: B129832
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Abstract: This technical guide provides a comprehensive overview of 3,4-Dimethyl-2-
pentylfuran, a substituted furan of interest in synthetic and analytical chemistry. The document
details its nomenclature, physicochemical properties, and its role as a synthetic intermediate. It
is intended for researchers, scientists, and professionals in drug development who require a
detailed understanding of this compound for research and application purposes.

Part 1: Core Chemical Identity and Properties
IUPAC Nomenclature and Synonyms

The unequivocally correct IUPAC (International Union of Pure and Applied Chemistry) name for
the compound is 3,4-Dimethyl-2-pentylfuran.[1] This name precisely describes a furan ring
substituted at the second position with a pentyl group, and at the third and fourth positions with
methyl groups.

Commonly encountered synonyms in chemical databases and literature include:

e Furan, 3,4-dimethyl-2-pentyl-[1]
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« SCHEMBL3920357[1]

It is crucial for researchers to use the correct IUPAC name and the associated CAS number for
unambiguous identification in literature searches and procurement.

Physicochemical Characteristics

A summary of the key physicochemical properties of 3,4-Dimethyl-2-pentylfuran is presented
below. These parameters are fundamental for designing experimental protocols, including
reaction setup, purification, and analytical method development.

Property Value Source
CAS Number 71041-47-9 [1][2]
Molecular Formula C11H180 [2][3]
Molecular Weight 166.26 g/mol [1][2][3]

Not explicitly stated, but
Appearance related alkylfurans are typically

colorless to yellow liquids.[4]

Soluble in organic solvents like
Dichloromethane (DCM),
Diethyl Ether, and Ethyl
Acetate.[3]

Solubility

Recommended at -20°C for
Storage Temperature N
long-term stability.[3]

Part 2: Synthesis and Application as a Research
Intermediate

While specific, detailed synthetic procedures for 3,4-Dimethyl-2-pentylfuran are not widely
published in readily available literature, its primary documented utility is as a synthetic
intermediate.[3]

Role as a Synthetic Intermediate
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3,4-Dimethyl-2-pentylfuran is a precursor in the synthesis of 3,4-Dimethyl-5-pentyl-2-
furannonanoic Acid.[3] This resulting compound is a member of the furan fatty acid family and
has been noted for its radical-scavenging and potential anti-inflammatory properties, making it
a molecule of interest in biomedical research.[3]

The synthesis of such furan fatty acids from intermediates like 3,4-Dimethyl-2-pentylfuran is
significant for researchers exploring new therapeutic agents. The furan ring system is a
versatile scaffold in medicinal chemistry, and its substituted derivatives are often explored for
biological activity.

General Synthetic Considerations for Substituted
Furans

The synthesis of substituted furans like the topic compound typically involves classical
heterocyclic chemistry reactions. While a specific protocol for this exact molecule is scarce, a
plausible synthetic strategy can be extrapolated from established methods such as the Paal-
Knorr furan synthesis or modifications thereof.

The Paal-Knorr synthesis involves the cyclization of a 1,4-dicarbonyl compound under acidic
conditions. For 3,4-Dimethyl-2-pentylfuran, a hypothetical retrosynthetic analysis would point
to a 1,4-dicarbonyl precursor, specifically 3,4-dimethylnonane-2,5-dione.

Hypothetical Synthetic Workflow:

The diagram below illustrates a generalized workflow for the synthesis and subsequent use of
3,4-Dimethyl-2-pentylfuran as an intermediate.
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Caption: Generalized workflow for the synthesis and application of 3,4-Dimethyl-2-
pentylfuran.

Part 3: Analytical Characterization and Research

Applications
Analytical Techniques

The characterization of 3,4-Dimethyl-2-pentylfuran and its derivatives would rely on standard
analytical techniques in organic chemistry:

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine purity and confirm the
molecular weight.

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To elucidate the exact
structure, confirming the positions of the alkyl substituents on the furan ring.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify functional groups present in the
molecule.

A deuterated version, 3,4-Dimethyl-2-pentylfuran-d4, is available, which serves as an internal
standard for quantitative analysis by NMR, GC-MS, or LC-MS.[5] This is particularly valuable in
pharmacokinetic and metabolic studies where precise quantification is necessary.[5]

Relevance to Drug Development and Research

The primary relevance of 3,4-Dimethyl-2-pentylfuran to drug development professionals lies
in its role as a building block for more complex molecules with potential biological activity.[3]
Furanoid fatty acids, such as those synthesized from this intermediate, are an area of active
research.[6][7]

Furthermore, the use of its isotopically labeled counterpart highlights its utility in drug
metabolism and pharmacokinetic (DMPK) studies.[5] Understanding how a drug is absorbed,
distributed, metabolized, and excreted is a critical component of the drug development pipeline.
Stable isotope-labeled compounds are essential tools for these investigations.[5]

Part 4: Safety, Handling, and Procurement
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Safety and Handling

While a specific safety data sheet (SDS) for 3,4-Dimethyl-2-pentylfuran is not readily
available in the search results, general precautions for handling similar alkylated furans should
be observed. Related compounds, such as 2-pentylfuran, are flammable liquids and may be
harmful if swallowed or inhaled.[8][9] Standard laboratory safety protocols should be strictly
followed:

Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Keep away from ignition sources.[9]

o Store in a tightly sealed container in a cool, dry place, with -20°C being recommended for
long-term storage.[3][9]

This compound is classified as a Dangerous Good for transport, which may incur additional
shipping charges.[2]

Procurement

3,4-Dimethyl-2-pentylfuran is available from various chemical suppliers as a research
chemical.[2][3] It is intended for research use only and not for human, therapeutic, or diagnostic
applications.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 3,4-Dimethyl-2-
pentylfuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129832/docs#an-in-depth-technical-guide-to-3-4-
dimethyl-2-pentylfuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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